Cas no 630416-37-4 (4-Bromo-6-phenylpyridazin-3-amine)

• Product Name: 4-Bromo-6-phenylpyridazin-3-amine
• CAS No: 630416-37-4
• MF: C₁₀H₈BrN₃
• MW: 250.094620704651
• CID: 4827190
• Update Time: 2025-06-19

4-Bromo-6-phenylpyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-6-PHENYLPYRIDAZIN-3-AMINE
• 3-Pyridazinamine, 4-bromo-6-phenyl-
• 4-Bromo-6-phenylpyridazin-3-amine

• Inchi： 1S/C10H8BrN3/c11-8-6-9(13-14-10(8)12)7-4-2-1-3-5-7/h1-6H,(H2,12,14)
• InChI Key： CSOXLGFLLCUBTO-UHFFFAOYSA-N
• SMILES： BrC1=C(N)N=NC(=C1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• XLogP3: 1.9
• Topological Polar Surface Area: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 4-Bromo-6-phenylpyridazin-3-amine

Introduction to 4-Bromo-6-phenylpyridazin-3-amine (CAS No. 630416-37-4)

4-Bromo-6-phenylpyridazin-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 630416-37-4, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic amine derivative has garnered attention due to its structural versatility and potential applications in medicinal chemistry. The presence of both bromine and phenyl substituents on the pyridazine core enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

Thepyridazine scaffold is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 2. This unique arrangement imparts distinct electronic and steric properties, influencing its interactions with biological targets. The introduction of abromine atom at the 4-position and aphenyl group at the 6-position further modulates these properties, enabling fine-tuning of its pharmacological profile. Such structural features are particularly appealing for drug discovery efforts, as they provide multiple sites for functionalization while maintaining a robust core structure.

In recent years, there has been a surge in interest regarding nitrogen-containing heterocycles due to their prevalence in biologically active compounds. Pyridazine derivatives, in particular, have shown promise as scaffolds for developing novel therapeutic agents. Theamine functionality at the 3-position of 4-Bromo-6-phenylpyridazin-3-amine (CAS No. 630416-37-4) serves as a versatile handle for further chemical modifications, including coupling reactions with carboxylic acids or activated esters to form amides, or condensation reactions to introduce additional pharmacophores.

Thebromine substituent at the 4-position is particularly valuable for cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, or Stille couplings. These transformations allow for the introduction of aryl, alkenyl, or alkynyl groups, expanding the structural diversity of derivatives derived from 4-Bromo-6-phenylpyridazin-3-amine (CAS No. 630416-37-4). Such modifications are often employed to enhance binding affinity or to modulate metabolic stability in drug candidates.

Thephenyl group at the 6-position contributes to hydrophobic interactions and can influence the compound's solubility and permeability across biological membranes. This feature is particularly relevant in the context of oral drug delivery systems, where optimizing pharmacokinetic properties is crucial. Additionally, the phenyl ring can serve as a platform for further derivatization, such as halogenation or methylation, to explore new chemical space.

Recent studies have highlighted the potential of 4-Bromo-6-phenylpyridazin-3-amine (CAS No. 630416-37-4) in the development of kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, making them attractive targets for therapeutic intervention. The pyridazine core is known to be a privileged scaffold in kinase inhibition due to its ability to mimic ATP binding pockets. By incorporatingbromo andphenyl substituents, researchers can optimize interactions with specific kinase domains while maintaining overall scaffold integrity.

In addition to kinase inhibition, 4-Bromo-6-phenylpyridazin-3-amine (CAS No. 630416-37-4) has been explored as a precursor in the synthesis of compounds with antimicrobial and anti-inflammatory properties. The amine functionality allows for easy conjugation with bioactive molecules or polymers designed to enhance drug delivery or target specificity. Furthermore, the bromine atom provides an opportunity to develop prodrugs that release active species under physiological conditions.

The synthesis of 4-Bromo-6-phenylpyridazin-3-am ine (CAS No. 630416 -37 - 4) typically involves multi-step organic transformations starting from commercially available precursors such as bromopyridazine and phenylboronic acid via Suzuki coupling reactions. Alternatively, direct bromination of pyridazine derivatives followed by phenylation can be employed depending on synthetic strategy and availability of starting materials.

The purity and quality of 4-Bromo -6 - phenylpy ridazin -3 -amine (CAS No . 63041 6 -37 - 4) are critical for downstream applications in pharmaceutical research . High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed techniques for analytical characterization . Additionally , mass spectrometry provides confirmatory evidence of molecular weight and structural integrity . These analytical methods ensure that researchers receive a consistent product suitable for sensitive biological assays.

The growing interest in heterocyclic compounds like 4-Bromo -6 - phen ylpy ridazin -3 -amine (CAS No . 63 0416 -37 - 4) underscores their importance as building blocks in drug discovery . The ability to modify these scaffolds through well-established synthetic routes allows chemists to rapidly explore new chemical space with potential therapeutic relevance . As research continues , it is likely that novel derivatives will emerge , offering innovative solutions to unmet medical needs .